[1,1'-Biphenyl]-4-carbonitrile, 4'-butyl-

• IUPAC Name: 4-(4-butylphenyl)benzonitrile
• InChI: InChI=1S/C17H17N/c1-2-3-4-14-5-9-16(10-6-14)17-11-7-15(13-18)8-12-17/h5-12H,2-4H2,1H3
• InChI Key: PJPLBHHDTUICNN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C#N
• Molecular Formula: C17H17N
• DSSTOX Substance ID: DTXSID0068785
• Molecular Weight: 235.32 g/mol
• CAS RN: 52709-83-8

Description

“[1,1’-Biphenyl]-4-carbonitrile, 4’-butyl-” is a chemical compound that is related to biphenyl compounds. Biphenyl compounds are used in various processes due to their low vapor pressure, large viscosity range, chemical and thermal stability, and superior conductance.

Synthesis Analysis

The synthesis of similar compounds, such as tert-Butyl Bis(4’-(Hexyloxy)-[1,1’-biphenyl]-4-yl)carbamate, involves a Suzuki cross-coupling reaction of tert-butyl bis(4-bromophenyl)carbamate and (4-(hexyloxy)phenyl)boronic acid in the presence of tetrakis(triphenylphosphine)palladium(0).

Chemical Reactions Analysis

Biphenyl compounds undergo several metalated chemical reactions such as Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions. The Friedel-Crafts alkylation and acylation reactions are particularly notable.

Scientific Research Applications

Selective Receptors for Heavy Metals

• Hg²⁺ Selective Receptors : A study synthesized a series of 4-tert-butylcalix[4]arene nitriles that were effective in selectively extracting Hg²⁺ ions from a mix of heavy metal cations. This property is significant for environmental and health applications, where mercury detection and removal are critical (Tabakci, Alici, & Karatas, 2013).

Liquid Crystal Research

• Molecular Polarizability in Liquid Crystals : Another study focused on liquid crystalline mixtures containing biphenyl-4-carbonitrile derivatives. It evaluated their transition temperatures and molecular polarizabilities, contributing to our understanding of liquid crystal behaviors and their potential applications in displays and optical devices (Shahina, Fakruddin, Subhan, & Rangappa, 2016).

Synthesis and Characterization Studies

• Novel Synthesis Methods : Research on the preparation of biphenyl-4-carbonitrile from biphenyl-4-carboxamide highlighted environmentally friendlier synthesis methods and optimal reaction parameters, contributing to the field of organic synthesis and chemical engineering (Yong-jia, 2009).
• Fluorescence Studies : The synthesis and characterization of biphenyl-based acrylate and methacrylate, with focus on their solubility, color, absorbance, and fluorescence properties, indicate potential applications in the fields of bio-imaging and sensing technologies (Baskar & Subramanian, 2011).

Advanced Material Development

• Carbon Nanomembranes : A study on carbon nanomembranes derived from biphenyl-based molecules showed that these materials have distinct elastic and viscoelastic properties. This research is significant for the development of advanced materials with potential applications in nanotechnology and electronics (Zhang, Beyer, & Gölzhäuser, 2011).

Safety and Hazards

The safety data sheet for a related compound, 4’-Butyl-4-biphenylcarbonitrile, advises avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It also recommends using personal protective equipment and ensuring adequate ventilation.

Mechanism of Action

Biochemical Pathways

• However, biphenyl derivatives (including 4’-Butyl-[1,1’-Biphenyl]-4-carbonitrile) have been explored for their therapeutic significance, including anti-inflammatory properties .

Pharmacokinetics (ADME)

• Bioavailability : The impact of ADME properties on bioavailability remains uncertain .

Result of Action

• Biphenyl-containing compounds have shown diverse biological properties, including anti-hypertensive, anti-inflammatory, anti-cancer, anti-fungal, and anti-diabetic effects .

Q & A

Q1: What is the structural characterization of 4-butyl-4'-cyanobiphenyl?

A1: 4-Butyl-4'-cyanobiphenyl, also known as [1,1'-Biphenyl]-4-carbonitrile, 4'-butyl-, has the following characteristics:

• Molecular Formula: C₁₇H₁₇N []
• Molecular Weight: 235.32 g/mol []
• Spectroscopic Data: While the provided abstracts don't contain specific spectroscopic data, research on the compound has explored its infrared (IR) spectra to understand its conformational structure and temperature-dependent changes. []

Q2: What are the known applications of 4-butyl-4'-cyanobiphenyl?

A2: 4-Butyl-4'-cyanobiphenyl's primary application stems from its liquid crystal properties. Research has focused on characterizing its physical properties, such as viscosity, which is crucial for understanding its behavior in liquid crystal displays and other applications. []

Q3: How is 4-butyl-4'-cyanobiphenyl synthesized?

A3: While the provided abstracts don't detail the specific synthesis of 4-butyl-4'-cyanobiphenyl, one abstract mentions a potential synthetic route for similar biphenyl compounds. The research highlights the use of terephthalonitrile dianion (12–) as a reagent for the para-cyanophenylation of aromatic nitriles. This reaction can lead to the formation of 4,4'-dicyanobiphenyl, which could be further modified to obtain 4-butyl-4'-cyanobiphenyl. The research also suggests the possibility of a one-pot synthesis of 4-butyl-4'-cyanobiphenyl by treating terephthalonitrile dianion with benzonitrile or meta-tolunitrile, followed by reaction with butyl bromide. []